Cas no 878437-60-6 (3-{8-methylimidazo1,2-apyridin-2-yl}aniline)

• Product Name: 3-{8-methylimidazo1,2-apyridin-2-yl}aniline
• CAS No: 878437-60-6
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD04971850
• CID: 1073994
• PubChem ID: 2771076
• Update Time: 2025-05-21

3-{8-methylimidazo1,2-apyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-(8-Methyl-imidazo[1,2-a]pyridin-2-yl)-phenylamine
• 3-(8-METHYLIMIDAZO[1,2-A]PYRIDIN-2-YL)ANILINE
• DTXSID20377908
• [3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]amine
• F1912-0054
• 3-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline
• EN300-237786
• 878437-60-6
• AKOS000302587
• SCHEMBL15101540
• G65308
• 3-{8-methylimidazo1,2-apyridin-2-yl}aniline

• MDL： MFCD04971850
• Inchi： 1S/C14H13N3/c1-10-4-3-7-17-9-13(16-14(10)17)11-5-2-6-12(15)8-11/h2-9H,15H2,1H3
• InChI Key： WQRLDBJIXDSJHU-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(C1C=CC=C(C=1)N)=C2

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.3Ų

3-{8-methylimidazo1,2-apyridin-2-yl}aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-{8-methylimidazo1,2-apyridin-2-yl}aniline

Comprehensive Overview of 3-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS No. 878437-60-6): Properties, Applications, and Research Insights

3-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS No. 878437-60-6) is a heterocyclic organic compound gaining significant attention in pharmaceutical and material science research. This imidazopyridine derivative features a unique molecular scaffold combining an aniline moiety with a methyl-substituted imidazopyridine ring, offering versatile chemical properties for diverse applications. Its structural complexity and functional groups make it valuable for drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

Recent studies highlight the compound's potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with growing public interest in precision medicine. Researchers are exploring its role in modulating cell signaling pathways, a hot topic in cancer therapeutics. The compound's structure-activity relationship (SAR) is under investigation to optimize bioavailability and target selectivity, addressing frequent search queries like "small molecule drug design" and "imidazopyridine medicinal chemistry".

From a synthetic chemistry perspective, 878437-60-6 serves as a key intermediate for constructing high-value heterocycles. Its electron-rich aromatic system enables participation in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig animations, frequently discussed in organic synthesis forums. The 8-methyl group enhances metabolic stability, a crucial factor in ADME optimization—a trending subject in pharmacokinetic research.

Material scientists are investigating this compound for organic electronic applications, capitalizing on its conjugated π-system for potential use in OLED materials or molecular sensors. This aligns with industry demands for sustainable functional materials, a popular search term in green chemistry circles. The compound's fluorescence properties are being characterized for bioimaging probes, addressing the rising need for non-invasive diagnostic tools.

Quality control of 3-{8-methylimidazo[1,2-a]pyridin-2-yl}aniline requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting laboratory professionals' searches for compound characterization methods. Stability studies under various pH conditions and temperature ranges are ongoing to meet ICH guidelines, a regulatory focus area in pharmaceutical development.

Environmental considerations of this compound include assessments of its biodegradability and ecotoxicological profile, responding to increased public interest in green chemistry metrics. Computational chemistry approaches, including molecular docking and DFT calculations, are being applied to predict its environmental fate—addressing frequent queries about in silico toxicity prediction tools.

The global market for imidazopyridine derivatives is projected to grow significantly, driven by demand for novel therapeutic agents and advanced materials. Patent analysis reveals increasing innovation around 878437-60-6 derivatives, particularly in central nervous system (CNS) drug applications. This correlates with rising searches for blood-brain barrier permeable compounds and neuroprotective agents.

Future research directions may explore the compound's potential in epigenetic modulation and protein degradation technologies like PROTACs, addressing cutting-edge topics in drug discovery webinars. Its hydrogen-bonding capacity makes it interesting for cocrystal engineering, a trending technique for solubility enhancement in pharmaceutical formulations.